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Compound of Interest

Compound Name: 10Z-Vitamin K2-d7

Cat. No.: B1154646

This guide provides a comparative analysis of 10Z-Vitamin K2-d7, offering insights into its
characteristics relative to other Vitamin K2 analogs. The information is intended for
researchers, scientists, and professionals in drug development who are utilizing deuterated and
isomeric forms of Vitamin K2 in their studies.

Product Specifications: 10Z-Vitamin K2-d7

While a comprehensive Certificate of Analysis is proprietary to the manufacturer, publicly
available data provides the following specifications for 10Z-Vitamin K2-d7.

Parameter Specification Source

2-Methyl-3-
((2E,6E,102)-3,7,11,15-
tetramethylhexadeca-
Synonyms --INVALID-LINK--
2,6,10,14-tetraen-1-
yl)naphthalene-1,4-dione-d7;

10Z-Vitamin K2(20)-d7

Molecular Formula Cs31H33D702 --INVALID-LINK--

Molecular Weight 451.69 g/mol --INVALID-LINK--

Store in a tightly closed
Storage ) --INVALID-LINK--
container.
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Comparative Analysis with Vitamin K2 Analogs

The "10Z" designation in 10Z-Vitamin K2-d7 indicates a cis (or Z) configuration at the 10th
carbon in the isoprenoid side chain. This structural difference is critical when comparing it to
the more common and biologically active all-trans forms of Vitamin K2, such as Menaquinone-7
(MK-7).

Geometric Isomers and Biological Activity

Research has shown that the geometric configuration of the isoprenoid side chain significantly
impacts the biological activity of Vitamin K.

S ) Relative Biological Lo
Vitamin K Analog Isomeric Form L Key Findings
Activity

The cis isomer of
Vitamin K1
o ] demonstrates virtually
Vitamin K1 cis ~1% of the trans form ) ) o
no biological activity
compared to the trans

form.[1]

The trans form of MK-

) 7 shows a higher
Menaquinone-7 (MK-

7 cis Lower than trans ability to carboxylate

GLA-proteins than the
cis form.[2][3]

Based on the
established trend for
Vitamin K isomers, the
cis configuration at the
_ . » Presumed to be lower o
10Z-Vitamin K2-d7 cis (at 10th position) 10Z position is
than all-trans form )
expected to result in
reduced biological
efficacy compared to

the all-trans isomer.
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Deuterium Labeling

The "-d7" in 10Z-Vitamin K2-d7 signifies that seven hydrogen atoms have been replaced by
deuterium. This isotopic labeling is primarily for use in mass spectrometry-based applications,
such as pharmacokinetic studies, where it serves as an internal standard for accurate
quantification. The deuterium labeling is not expected to significantly alter the fundamental
biological activity of the molecule, though it can have minor effects on metabolism rates.

Experimental Protocols
Chromatographic Separation of Vitamin K2 Isomers

To analyze the purity and isomeric composition of 10Z-Vitamin K2-d7, High-Performance
Liquid Chromatography (HPLC) or Ultra-Performance Convergence Chromatography (UPC?)
are suitable methods.

Method 1: Reversed-Phase HPLC with a C30 Column

o Objective: To separate cis and trans isomers of Vitamin K2.
e Column: Acclaim C30, 3 um, 3.0 x 150 mm.[4]

e Mobile Phase: 98% methanol, 2% D.l. water.[4]

e Flow Rate: 0.65 mL/min.[4]

o Temperature: 20 °C (optimal for isomer separation).[4]

e Detection: UV at 250 nm.[4]

o Rationale: C30 columns provide enhanced shape selectivity, which is necessary to resolve
structurally similar geometric isomers that may not be separable on standard C18 columns.

[4]
Method 2: Ultra-Performance Convergence Chromatography (UPC?)
o Objective: Rapid separation of Vitamin K isomers.

e Column: ACQUITY UPC2 HSS Cis SB Column.
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e Primary Mobile Phase: Compressed CO:.

e Rationale: UPC? offers a significant increase in separation speed and efficiency while
reducing organic solvent consumption.

Mass Spectrometry for Identification

e Technique: Electrospray lonization Tandem Mass Spectrometry (ESI-MS/MS) can be used
for the structural confirmation and quantification of 10Z-Vitamin K2-d7.

o Expected Observation: The deuterated nature of 10Z-Vitamin K2-d7 will result in a
molecular ion peak that is 7 mass units higher than its non-deuterated counterpart. The
fragmentation pattern is expected to be similar to other Vitamin K2 forms, with characteristic
losses of fragments from the isoprenoid side chain.

Visualizations
Vitamin K2 Signaling Pathway

The primary role of Vitamin K2 is to act as a cofactor for the enzyme y-glutamyl carboxylase
(GGCX), which is essential for the activation of Vitamin K-dependent proteins (VKDPS) like
osteocalcin and Matrix Gla Protein (MGP).
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Caption: Vitamin K2 activates GGCX, leading to the carboxylation and activation of osteocalcin
and MGP.

Experimental Workflow for Isomer Analysis
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The following diagram illustrates a typical workflow for the analysis of 10Z-Vitamin K2-d7 to

determine its isomeric purity.

Workflow for Isomer Analysis
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Caption: A standard workflow for the chromatographic analysis of 10Z-Vitamin K2-d7.

Logical Comparison of Vitamin K2 Isomers

This diagram provides a logical comparison of the key attributes of cis versus trans isomers of
Vitamin K2.
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Comparison of Vitamin K2 Isomers
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Caption: Key differences between all-trans and cis isomers of Vitamin K2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1154646#certificate-of-analysis-for-10z-vitamin-k2-
d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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